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Compound of Interest

Compound Name: Glyphosine

Cat. No.: B166191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

properties of Glyphosine, a significant plant growth regulator. The information is presented to

cater to the needs of researchers, scientists, and professionals involved in drug development

and related fields.

Chemical Identity and Structure
Glyphosine, known by trade names such as Polaris, is a tertiary amino compound.[1][2]

Structurally, it is a derivative of the amino acid glycine, characterized by the presence of two

phosphonomethyl groups attached to the nitrogen atom.[1] This unique arrangement confers its

classification as a phosphonic acid.[1][2]

The definitive chemical structure of Glyphosine is presented below, detailing the atomic

arrangement and bonding that define its chemical behavior and biological activity.

Chemical Structure Diagram
Caption: 2D chemical structure of Glyphosine.

Physicochemical Properties
A summary of the key chemical identifiers and properties of Glyphosine is provided in the table

below for easy reference and comparison.
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Property Value Reference

IUPAC Name

2-

[bis(phosphonomethyl)amino]a

cetic acid

[1]

or N,N-

bis(phosphonomethyl)glycine
[2][3][4]

Chemical Formula C₄H₁₁NO₈P₂ [1][2][4][5][6]

Molecular Weight 263.08 g/mol [1][5][6]

SMILES String
C(C(=O)O)N(CP(=O)

(O)O)CP(=O)(O)O
[1]

CAS Number 2439-99-8 [2][5][6]

Appearance Colorless solid [2]

Synonyms
Glyphosphine, Polaris, CP-

41845, MON-845
[1][2][5]

Synthesis Overview
The synthesis of Glyphosine can be achieved through the reaction of chloroacetic acid with

N,N-bis(phosphonomethyl)amine.[2] This method provides a direct route to the formation of the

N,N-bis(phosphonomethyl)glycine structure.

Chloroacetic Acid

Glyphosine

N,N-bis(phosphonomethyl)amine

Click to download full resolution via product page

Caption: Simplified synthesis pathway of Glyphosine.
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Mechanism of Action and Biological Role
Glyphosine primarily functions as a plant growth regulator.[1][5] Its application, particularly on

sugarcane and sugar beet, leads to an inhibition of fiber production.[2] This metabolic shift

results in the plant allocating more of its dry matter towards sucrose storage, thereby

increasing the sugar yield.[2] In other plants, such as maize, Glyphosine has been observed

to induce chlorosis by inhibiting plasmid RNA synthesis.[2]

Interestingly, beyond its role in agriculture, Glyphosine has been shown to possess

immunomodulatory and anti-diabetic properties.[6] It can enhance the T cell response to a

specific insulin B chain peptide by modulating its presentation on major histocompatibility

complex (MHC) class II molecules.[6]

Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis or application of

Glyphosine is beyond the scope of this guide, the fundamental principles can be outlined.

General Synthesis Protocol Outline
A typical synthesis would involve the reaction of equimolar amounts of chloroacetic acid and

N,N-bis(phosphonomethyl)amine in a suitable solvent. The reaction progress would be

monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC). Upon completion, the product would be isolated and purified,

likely through crystallization or column chromatography. Characterization of the final product

would be performed using methods like Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS) to confirm its identity and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Glyphosine
https://www.drugfuture.com/chemdata/glyphosine.html
https://en.wikipedia.org/wiki/Glyphosine
https://en.wikipedia.org/wiki/Glyphosine
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://en.wikipedia.org/wiki/Glyphosine
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/mm/356790
https://www.sigmaaldrich.com/HK/zh/product/mm/356790
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Isolation & Purification

Characterization

Chloroacetic Acid +
N,N-bis(phosphonomethyl)amine

Reaction in Solvent

Reaction Monitoring (TLC/HPLC)

Product Isolation

Purification (Crystallization/Chromatography)

NMR Spectroscopy Mass Spectrometry

Purity Assessment (≥98%)

Click to download full resolution via product page

Caption: General workflow for Glyphosine synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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